Cas no 222986-60-9 (Terbuthylazine-(ethyl-d5))

• Product Name: Terbuthylazine-(ethyl-d5)
• CAS No: 222986-60-9
• MF: C₉H₁₆ClN₅
• MW: 234.740648269653
• CID: 253726
• PubChem ID: 102211220
• Update Time: 2025-05-21

Terbuthylazine-(ethyl-d5) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N-(1,1-dimethylethyl)-N'-(ethyl-d5)- (9CI)
• TERBUTHYLAZINE-D5 (ETHYL-D5)
• TERBUTHYLAZINE D5
• Terbuthylazine-d5 (ethyl-d5)100µg
• TERBUTYLAZINE-D5
• TERBUTYLAZINE-D5 (ETHYL-D5)
• 1ST22141
• 222986-60-9
• 2-N-tert-butyl-6-chloro-4-N-(1,1,2,2,2-pentadeuterioethyl)-1,3,5-triazine-2,4-diamine
• Terbuthylazine-(ethyl-d5)
• CS-0626241
• N2-TERT-BUTYL-6-CHLORO-N4-ETHYL-D5-1,3,5-TRIAZINE-2,4-DIAMINE
• Terbuthylazine D5 (ethyl D5)
• F91339
• N2-tert-butyl-6-chloro-N4-[(1,1,2,2,2-?H?)ethyl]-1,3,5-triazine-2,4-diamine
• HY-B1847S1
• XIA98660
• Terbuthylazine D5 (ethyl D5) 100 microg/mL in Acetone
• Terbuthylazine-(ethyl-d5), analytical standard
• Terbuthylazine-d5

• Inchi： 1S/C9H16ClN5/c1-5-11-7-12-6(10)13-8(14-7)15-9(2,3)4/h5H2,1-4H3,(H2,11,12,13,14,15)/i1D3,5D2
• InChI Key： FZXISNSWEXTPMF-RPIBLTHZSA-N
• SMILES： ClC1N=C(NC([2H])([2H])C([2H])([2H])[2H])N=C(N=1)NC(C)(C)C

Computed Properties

• Exact Mass: 234.14100
• Monoisotopic Mass: 234.1408070g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 373.1±25.0 °C at 760 mmHg
• Flash Point: 179.4±23.2 °C
• PSA: 62.73000
• LogP: 2.31320
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Terbuthylazine-(ethyl-d5) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Terbuthylazine-(ethyl-d5)

Comprehensive Guide to Terbuthylazine-(ethyl-d5) (CAS No. 222986-60-9): Properties, Applications, and Market Insights

Terbuthylazine-(ethyl-d5) (CAS No. 222986-60-9) is a deuterated analog of terbuthylazine, a widely studied triazine herbicide. This stable isotope-labeled compound is primarily used as an internal standard in analytical chemistry, particularly in environmental monitoring and residue analysis. The incorporation of five deuterium atoms (ethyl-d5) enhances its utility in mass spectrometry-based detection methods, providing improved accuracy and sensitivity for quantification.

The growing demand for isotope-labeled compounds in research and regulatory testing has positioned Terbuthylazine-(ethyl-d5) as a critical tool for scientists. Recent trends in precision agriculture and sustainable farming have intensified the need for reliable analytical standards to monitor pesticide residues in soil, water, and crops. This aligns with global concerns about environmental persistence and food safety, making 222986-60-9 increasingly relevant in modern agrochemical studies.

From a chemical perspective, Terbuthylazine-(ethyl-d5) shares the core structure of terbuthylazine but exhibits distinct spectroscopic properties due to deuterium substitution. The ethyl-d5 moiety reduces interference in chromatographic analyses while maintaining similar retention times to the native compound—a key advantage for LC-MS/MS methodologies. Researchers frequently search for information on its synthesis pathways, deuterium incorporation efficiency, and storage stability, reflecting practical considerations in laboratory applications.

The market for deuterated standards like Terbuthylazine-(ethyl-d5) has expanded significantly, driven by stricter EU pesticide regulations and updated EPA guidelines. Analytical laboratories increasingly require certified reference materials to comply with ISO 17025 accreditation standards. This compound's role in method validation and quality control procedures makes it indispensable for testing facilities worldwide, particularly those addressing maximum residue limits (MRLs) in export commodities.

Emerging applications of CAS 222986-60-9 include metabolite tracking in degradation studies and environmental fate investigations. Scientists are exploring its use in isotope dilution techniques to assess terbuthylazine transformation products in complex matrices. These developments respond to pressing questions about pesticide degradation pathways and ecosystem impacts—topics frequently queried in academic and regulatory search engines.

When handling Terbuthylazine-(ethyl-d5), researchers should note its optimized solubility in organic solvents like acetonitrile and methanol, which facilitates preparation of stock solutions for analytical workflows. The compound's high isotopic purity (typically >98% deuterium incorporation) ensures minimal interference during quantitative analysis, addressing a common concern in trace-level detection scenarios. Proper storage at -20°C in amber vials preserves its stability for extended periods.

The scientific literature reveals growing citations of 222986-60-9 in studies examining pesticide leaching behavior and groundwater contamination—hot topics in environmental chemistry. Its utility extends to forensic analysis of agricultural runoff incidents and regulatory compliance testing for imported food products. These applications underscore the compound's versatility beyond conventional residue monitoring applications.

Future research directions for Terbuthylazine-(ethyl-d5) may include adaptation to novel high-resolution mass spectrometry platforms and integration with automated sample preparation systems. The compound's relevance persists as regulatory bodies worldwide continue refining analytical requirements for triazine herbicides. Manufacturers are responding with improved synthetic protocols to meet the demand for high-purity deuterated standards in global markets.